Cas no 890937-22-1 (1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 890937-22-1
• MF: C₁₉H₁₅ClFN₅
• MW: 367.807305574417
• CID: 5778734
• PubChem ID: 7205444
• Update Time: 2025-07-22

1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• F1886-0691
• CHEMBL1591510
• HMS1911C22
• 1-(5-chloro-2-methylphenyl)-N-[(4-fluorophenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-amine
• 1-(5-chloro-2-methylphenyl)-N-(4-fluorobenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 890937-22-1
• K405-3434
• AKOS002327046
• STK859019
• 1-(5-chloro-2-methylphenyl)-N-[(4-fluorophenyl)methyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• BRD-K48586952-001-01-3
• NCGC00139241-01
• 1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C19H15ClFN5/c1-12-2-5-14(20)8-17(12)26-19-16(10-25-26)18(23-11-24-19)22-9-13-3-6-15(21)7-4-13/h2-8,10-11H,9H2,1H3,(H,22,23,24)
• InChI Key： SDTNODZUBDSZDC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1C2C(C=N1)=C(N=CN=2)NCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 367.1000014g/mol
• Monoisotopic Mass: 367.1000014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(5-chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Introduction to 1-(5-Chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890937-22-1)

1-(5-Chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, with the CAS number 890937-22-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 1-(5-Chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is characterized by a pyrazolo[3,4-d]pyrimidine core, which is substituted with a 5-chloro-2-methylphenyl group and an N-(4-fluorophenyl)methyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 1-(5-Chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine in the treatment of cancer. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-proliferative activity against a range of cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways that are critical for cancer cell survival and proliferation.

In addition to its anti-cancer properties, 1-(5-Chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, San Francisco, revealed that this compound effectively reduces inflammation by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 1-(5-Chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine have been extensively studied to ensure its suitability for clinical use. Studies have shown that it has favorable oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Additionally, preclinical toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthesis of 1-(5-Chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving coupling reactions and cyclization steps. These advancements in synthetic methods have made it possible to produce this compound on a larger scale for further research and development.

In conclusion, 1-(5-Chloro-2-methylphenyl)-N-(4-fluorophenyl)methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890937-22-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-cancer and anti-inflammatory properties make it an attractive candidate for further clinical investigation. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological profile for use in various medical conditions.